1-(2-(2,4-Dichlorophenoxy)ethyl)-3-hydroxy-3-(2-oxopropyl)indolin-2-one
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Description
1-(2-(2,4-Dichlorophenoxy)ethyl)-3-hydroxy-3-(2-oxopropyl)indolin-2-one is a useful research compound. Its molecular formula is C19H17Cl2NO4 and its molecular weight is 394.25. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Modification
Research on similar compounds has led to the development of various synthesis methods and chemical modifications aimed at enhancing their properties or understanding their behavior. For example, studies have explored the acid treatment of related compounds to achieve disproportionation products, highlighting mechanisms that could be applicable to 1-(2-(2,4-Dichlorophenoxy)ethyl)-3-hydroxy-3-(2-oxopropyl)indolin-2-one for potential modifications or synthesis pathways (Greci, 1983). Another study on the regioselective synthesis of quinolin-8-ols through cyclization processes might provide insights into synthetic routes that could be adapted for the compound (Uchiyama et al., 1998).
Polymorphism and Analytical Characterization
The investigation of polymorphic forms of structurally related compounds using spectroscopic and diffractometric techniques could be relevant for understanding the physical and chemical characteristics of this compound. Such studies assist in the detailed characterization of compounds, which is critical for their application in pharmaceuticals and materials science (Vogt et al., 2013).
Biological and Pharmacological Activity
Research on compounds with similar structural features has also focused on their biological and pharmacological activities. For instance, the design and synthesis of novel derivatives targeting specific biological pathways, such as the inhibition of 5-lipoxygenase, suggest potential therapeutic applications for related compounds. These studies are crucial for the development of new drugs and understanding the biological effects of these compounds (Landwehr et al., 2006).
Antioxidant and Anti-inflammatory Properties
Another important area of research is the investigation of antioxidant and anti-inflammatory properties. Compounds structurally similar to this compound have been evaluated for their potential in treating diseases associated with oxidative stress and inflammation. These studies suggest that modifications to the indoline structure could enhance these properties, offering avenues for the development of therapeutic agents (Yanovsky et al., 2012).
Environmental Degradation Studies
Environmental studies on the degradation of related compounds, such as 2,4-dichlorophenoxyacetic acid, provide insights into the fate and breakdown of this compound in natural settings. Understanding these processes is essential for assessing the environmental impact and safety of chemical compounds (Sun & Pignatello, 1993).
Properties
IUPAC Name |
1-[2-(2,4-dichlorophenoxy)ethyl]-3-hydroxy-3-(2-oxopropyl)indol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17Cl2NO4/c1-12(23)11-19(25)14-4-2-3-5-16(14)22(18(19)24)8-9-26-17-7-6-13(20)10-15(17)21/h2-7,10,25H,8-9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEVVYAAYRPFJAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CC1(C2=CC=CC=C2N(C1=O)CCOC3=C(C=C(C=C3)Cl)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17Cl2NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.